Cas no 26762-90-3 (Phenol, octyl-,1-(dihydrogen phosphate))

Phenol, octyl-,1-(dihydrogen phosphate) structure
26762-90-3 structure
Product Name:Phenol, octyl-,1-(dihydrogen phosphate)
CAS No:26762-90-3
MF:C14H23O4P
MW:286.303785562515
CID:261976
PubChem ID:117864
Update Time:2025-04-19

Phenol, octyl-,1-(dihydrogen phosphate) Chemical and Physical Properties

Names and Identifiers

    • Phenol, octyl-,1-(dihydrogen phosphate)
    • 4-octylphenyl dihydrogen phosphate
    • Octylphenyl dihydrogen phosphate
    • Phenol, octyl-, dihydrogen phosphate
    • Phosphoric acid, mono(octylphenyl) ester
    • (4-octylphenyl) dihydrogen phosphate
    • SCHEMBL1100960
    • 26762-90-3
    • 34332-94-0
    • NS00028192
    • p-OctylphenylPhosphate
    • DTXSID1067251
    • EINECS 247-985-5
    • Phenol, octyl-, 1-(dihydrogen phosphate)
    • Inchi: 1S/C14H23O4P/c1-2-3-4-5-6-7-8-13-9-11-14(12-10-13)18-19(15,16)17/h9-12H,2-8H2,1H3,(H2,15,16,17)
    • InChI Key: LCQIKBDZONOEOA-UHFFFAOYSA-N
    • SMILES: P(=O)(O)(O)OC1C=CC(=CC=1)CCCCCCCC

Computed Properties

  • Exact Mass: 286.13349
  • Monoisotopic Mass: 286.133
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 9
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • Density: 1.154
  • Boiling Point: 432.4°Cat760mmHg
  • Flash Point: 215.3°C
  • Refractive Index: 1.521
  • PSA: 66.76

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